2-amino-4-chloro-N-ethylbenzamide

• IUPAC Name: 2-amino-4-chloro-N-ethylbenzamide
• InChI: InChI=1S/C9H11ClN2O/c1-2-12-9(13)7-4-3-6(10)5-8(7)11/h3-5H,2,11H2,1H3,(H,12,13)
• InChI Key: FEFPWPQNYWXQIB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)Cl)N
• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol
• CAS RN: 2953-62-0

Description

2-amino-4-chloro-N-ethylbenzamide is a chemical compound with the molecular formula C9H11ClN2O and a molecular weight of 198.65. It is a powder that is stored at room temperature.

Physical and Chemical Properties The compound is a powder that is stored at room temperature.

Scientific Research Applications

Molar Refraction and Polarizability in Antiemetic Drugs Research on related compounds, like 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, has demonstrated its antiemetic and parasympathomimetic activity. Studies focused on its density and refractive index measurements in aqueous solutions, providing insights into its molar refractivity and polarizability, indicating significant polarizability effects with increased drug concentration (R. Sawale et al., 2016).

Polymer Synthesis and Characterization Aromatic polyimides have been synthesized using novel diamines, including derivatives related to the chemical structure of interest, showing potential applications in creating materials with high solubility in organic solvents and significant thermal stability. These polymers demonstrate diverse applications in materials science due to their solubility and degradation temperature properties (M. Butt et al., 2005).

Enhancement of Toxicity and Transformation Effects Studies on 3-aminobenzamide, a potent inhibitor of nuclear poly ADP-ribosyl synthetase, have shown its ability to alter toxic and transforming effects of certain compounds in cell models. This research underscores the role of poly ADP-ribosyl synthetase in DNA repair and chemical induction of transformation, suggesting similar compounds could have potential applications in cancer research (R. Lubet et al., 1984).

Drug Degradation and Transformation Studies Investigations into the transformation and excretion of drugs like metoclopramide in biological systems have revealed various transformation products, indicating potential pathways for the metabolic processing of related compounds. Such research helps understand how similar drugs might be metabolized and transformed within the body (T. Arita et al., 1970).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with the compound include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.